

Etonogestrel: A Comprehensive Pharmacokinetic and Bioavailability Profile

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Etonogestrel

Cat. No.: B1671717

[Get Quote](#)

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a detailed overview of the pharmacokinetic profile and bioavailability of **etonogestrel**, the active metabolite of desogestrel. **Etonogestrel** is a potent progestin widely used in various contraceptive formulations, including subdermal implants, vaginal rings, and oral contraceptives. Understanding its absorption, distribution, metabolism, and excretion (ADME) characteristics is crucial for optimizing drug delivery, ensuring therapeutic efficacy, and minimizing potential adverse effects.

Executive Summary

Etonogestrel exhibits high bioavailability, particularly when administered via non-oral routes such as subdermal implants and vaginal rings, effectively bypassing first-pass metabolism. Its pharmacokinetic profile is characterized by rapid absorption, extensive protein binding, and a moderate elimination half-life. Metabolism is primarily mediated by the cytochrome P450 3A4 (CYP3A4) isoenzyme, making it susceptible to drug-drug interactions. This guide synthesizes key quantitative data, details the experimental protocols used to derive these findings, and provides visual representations of metabolic pathways and experimental workflows to facilitate a deeper understanding for researchers and drug development professionals.

Pharmacokinetic Profile

The pharmacokinetic properties of **etonogestrel** vary depending on the route of administration. The following sections and tables summarize the key parameters for the most common

formulations.

Subdermal Implants (e.g., Implanon®, Nexplanon®)

Subdermal implants are designed for long-term, continuous release of **etonogestrel**.

Table 1: Pharmacokinetic Parameters of **Etonogestrel** Subdermal Implants

Parameter	Value	Reference
Bioavailability	Approximately 100%	[1][2][3]
Time to Peak Concentration (Tmax)	Peak of 813 pg/mL at 4 days; Mean max of 1200 (± 604) pg/mL within the first 2 weeks	[3][4][5][6][7]
Maximum Concentration (Cmax)	813 - 1200 pg/mL	[3][4][5][6][7]
Protein Binding	~98% (66% to albumin, 32% to SHBG)	[2][8][9]
Apparent Volume of Distribution (Vd)	~201 L	[8][9][10]
Metabolism	Primarily hepatic via CYP3A4	[2][8][9][11]
Elimination Half-life (t1/2)	~25 hours	[1][2][8]
Clearance (CL)	~7.5 L/h	[1][8][10]
Excretion	Primarily renal	[2][8][10]

The release rate from the implant is not constant, starting at approximately 60-70 mcg/day in the initial weeks and gradually decreasing over the 3-year lifespan of the implant to about 25-30 mcg/day.[2] Despite this, serum concentrations remain sufficient to prevent ovulation.[4][5][6][7]

Vaginal Ring (e.g., NuvaRing®)

The vaginal ring provides a continuous, low-dose release of **etonogestrel** and ethinylestradiol.

Table 2: Pharmacokinetic Parameters of **Etonogestrel** from a Vaginal Ring

Parameter	Value	Reference
Bioavailability	Approximately 100%	[12]
Time to Peak Concentration (Tmax)	~1 week	[13][14][15]
Protein Binding	~98% (66% to albumin, 32% to SHBG)	[9][12]
Metabolism	Primarily hepatic via CYP3A4	[9]
Elimination Half-life (t1/2)	~29 hours	[9]
Excretion	Primarily renal	[8][10]

Systemic exposure to **etonogestrel** from the vaginal ring is comparable to that of combined oral contraceptives, but with significantly lower peak concentrations.[13][14][15]

Oral Administration (as Desogestrel)

Desogestrel is a prodrug that is rapidly and completely converted to its active metabolite, **etonogestrel**, after oral administration.

Table 3: Pharmacokinetic Parameters of **Etonogestrel** after Oral Administration of Desogestrel

Parameter	Value	Reference
Bioavailability	79% - 82%	[16]
Metabolism	Extensive first-pass metabolism	[8][10]
Elimination Half-life (t1/2)	~30 hours	[16]

Oral administration results in lower bioavailability compared to parenteral routes due to first-pass metabolism in the gut wall and liver.[8][10]

Experimental Protocols

The pharmacokinetic data presented in this guide are derived from various clinical studies. The following sections outline the typical methodologies employed in these investigations.

Bioavailability and Pharmacokinetic Studies

Objective: To determine the rate and extent of absorption of **etonogestrel** from a specific formulation.

Study Design:

- Absolute Bioavailability: A randomized, open-label, crossover study design is often used.[1][16] A single dose of the **etonogestrel**-containing formulation is administered, and in a separate period, an intravenous (IV) bolus of **etonogestrel** is given to the same subjects.[1][16] The IV dose serves as the 100% bioavailable reference.
- Relative Bioavailability/Bioequivalence: A randomized, crossover design is used to compare two different formulations (e.g., a new generic versus a branded product).[13][14][16]

Subject Population: Healthy female volunteers of reproductive age are typically enrolled.[1][13][14][16]

Procedures:

- Drug Administration: The investigational product is administered according to the study design (e.g., insertion of an implant or vaginal ring, oral ingestion of a tablet).[1][13][14][16]
- Blood Sampling: Serial blood samples are collected at predefined time points before and after drug administration.[1][11] For long-acting formulations, sampling may continue for weeks or months.[11]
- Plasma/Serum Separation: Blood samples are centrifuged to separate plasma or serum, which is then stored frozen until analysis.[11][17]

Analytical Methods for Etonogestrel Quantification

Objective: To accurately measure the concentration of **etonogestrel** in biological matrices (plasma or serum).


Methodology:

- Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the current gold standard for the quantification of small molecules like **etonogestrel** in biological fluids due to its high sensitivity and specificity.[\[11\]](#)[\[17\]](#)[\[18\]](#)[\[19\]](#)[\[20\]](#)[\[21\]](#)
 - Sample Preparation: **Etonogestrel** and an internal standard (often a deuterated version of the analyte) are extracted from the plasma/serum using techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[\[17\]](#)[\[18\]](#)[\[19\]](#)[\[21\]](#)
 - Chromatographic Separation: The extracted sample is injected into a liquid chromatograph, where **etonogestrel** is separated from other components on a C18 or similar column.[\[17\]](#)[\[19\]](#)[\[20\]](#)
 - Mass Spectrometric Detection: The separated analyte is ionized (e.g., using electrospray ionization) and detected by a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.[\[17\]](#)[\[19\]](#)[\[21\]](#) This allows for highly selective and sensitive quantification.
- Radioimmunoassay (RIA): Older studies have utilized RIA for the quantification of **etonogestrel**.[\[16\]](#) While sensitive, RIA can be less specific than LC-MS/MS.

Visualizations

The following diagrams illustrate key aspects of **etonogestrel**'s pharmacokinetics and the experimental workflow for its study.


Etonogestrel Metabolic Pathway



[Click to download full resolution via product page](#)

Caption: Metabolic pathway of **etonogestrel**.

Experimental Workflow for a Bioavailability Study



[Click to download full resolution via product page](#)

Caption: Workflow for a typical **etonogestrel** bioavailability study.

Drug-Drug Interactions

The metabolism of **etonogestrel** is predominantly mediated by CYP3A4.^{[2][8][9][11]}

Consequently, co-administration with drugs that induce or inhibit this enzyme can significantly alter **etonogestrel** plasma concentrations.

- CYP3A4 Inducers: Drugs such as rifampin, carbamazepine, phenytoin, and St. John's Wort can increase the metabolism of **etonogestrel**, leading to lower plasma concentrations and potentially reduced contraceptive efficacy.^{[2][22]}
- CYP3A4 Inhibitors: Strong inhibitors like ketoconazole, itraconazole, and clarithromycin can decrease the metabolism of **etonogestrel**, resulting in higher plasma concentrations and an increased risk of progestin-related side effects.^{[2][9][22]}

Conclusion

Etonogestrel exhibits a favorable pharmacokinetic profile for long-acting contraception, with high bioavailability from subdermal and vaginal administration routes. Its predictable pharmacokinetics, coupled with a well-understood metabolic pathway, provides a solid foundation for its clinical use. However, the potential for drug-drug interactions via the CYP3A4 pathway necessitates careful consideration when co-prescribing other medications. This guide provides essential technical information to support further research and development in the field of hormonal contraception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Pharmacokinetics of etonogestrel released from the contraceptive implant Implanon - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Etonogestrel (Implanon), Another Treatment Option for Contraception - PMC [pmc.ncbi.nlm.nih.gov]
- 3. accessdata.fda.gov [accessdata.fda.gov]
- 4. (Open Access) The pharmacokinetics and pharmacodynamics of Implanon, a single-rod etonogestrel contraceptive implant. (2000) | Bennink Hj | 66 Citations [scispace.com]
- 5. The pharmacokinetics and pharmacodynamics of Implanon, a single-rod etonogestrel contraceptive implant - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. tandfonline.com [tandfonline.com]
- 7. researchgate.net [researchgate.net]
- 8. go.drugbank.com [go.drugbank.com]
- 9. Etonogestrel - Wikipedia [en.wikipedia.org]
- 10. Etonogestrel | C₂₂H₂₈O₂ | CID 6917715 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. academic.oup.com [academic.oup.com]
- 12. accessdata.fda.gov [accessdata.fda.gov]
- 13. ovid.com [ovid.com]
- 14. Pharmacokinetics of etonogestrel and ethinylestradiol released from a combined contraceptive vaginal ring - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. Bioavailability and bioequivalence of etonogestrel from two oral formulations of desogestrel: Cerazette and Liseta - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Simultaneous determination of etonogestrel and ethinyl estradiol in human plasma by UPLC-MS/MS and its pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Development and Validation of a Multiplexed Assay for the Measurement of Long-Acting Hormonal Contraceptives in Plasma via Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 19. A UPLC-MS/MS Method for Therapeutic Drug Monitoring of Etonogestrel - PMC [pmc.ncbi.nlm.nih.gov]
- 20. ijrpr.com [ijrpr.com]
- 21. researchgate.net [researchgate.net]

- 22. Implanon (etonogestrel subdermal implant) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
- To cite this document: BenchChem. [Etonogestrel: A Comprehensive Pharmacokinetic and Bioavailability Profile]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1671717#etonogestrel-pharmacokinetic-profile-and-bioavailability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com